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Compound of Interest

Compound Name: 3,4-Difluorophenetole

Cat. No.: B062040

An In-depth Technical Guide to 3,4-Difluorophenol

Note to the reader: This guide provides comprehensive information on 3,4-Difluorophenol,
assuming a potential typographical error in the user's request for "3,4-Difluorophenetole,” as
search results predominantly yielded information for the former. 3,4-Difluorophenetole is the
ethyl ether derivative of 3,4-Difluorophenol.

This technical guide is intended for researchers, scientists, and drug development
professionals, offering a detailed overview of 3,4-Difluorophenol, including its chemical
properties, synthesis, and applications.

Chemical Identity and Properties

3,4-Difluorophenol is a halogenated aromatic compound that serves as a versatile intermediate
in organic synthesis.[1][2] Its unique electronic properties, stemming from the two fluorine
atoms on the phenyl ring, make it a valuable building block in the development of
pharmaceuticals, agrochemicals, and advanced materials.[1][2][3]

General Information
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Identifier Value

CAS Number 2713-33-9[1][4][5][6]

Molecular Formula CeHaF20[1][4]1[5][7]

Molecular Weight 130.09 g/mol [1][4][5][7]

IUPAC Name 3,4-difluorophenol[7]

Synonyms phenol, 3,4-difluoro-; 3,4-difluoro phenol[7]

Physicochemical Properties

Property Value
White to off-white crystals or low melting fused
Appearance .
solid[1][8]
Melting Point 34-38 °C[6][8]
Boiling Point 85 °C at 20 mmHg[1][2][6][8]
Density 1.2483 g/cm3 (estimate)[6][8]
Flash Point 136 °F (57.8 °C)[6][8]
pKa 8.98 + 0.18 (Predicted)[8]
Soluble in common organic solvents and
Solubility alkaline aqueous solutions; slightly soluble in

neutral aqueous solutions.[9]

Safety and Handling

3,4-Difluorophenol is a hazardous substance and should be handled with appropriate safety
precautions in a well-ventilated area.

Hazard Identification
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Hazard Class GHS Pictogram Signal Word Hazard Statement
) H228: Flammable
Flammable solids GHS02 Danger ]
solid[10][11][12]
- ) H302: Harmful if
Acute toxicity (Oral) GHSO07 Warning
swallowed[12]
Acute toxicity H311: Toxic in contact
GHSO06 Danger ] ]
(Dermal) with skin[10]
H314/H315: Causes
Skin severe skin burns and
o GHSO05 Danger
corrosion/irritation eye damage / Causes
skin irritation[11][12]
Serious eye H319: Causes serious
o GHSO05 Danger o
damage/irritation eye irritation[11]

. H335: May cause
Specific target organ . _
GHSO07 Warning respiratory

toxicity Lo
irritation[11]

Precautionary Statements

A comprehensive list of precautionary statements can be found in the safety data sheet,
including P210 (Keep away from heat/sparks/open flames/hot surfaces), P260 (Do not breathe
dust), P280 (Wear protective gloves/protective clothing/eye protection/face protection), and
P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell).

[8]

Experimental Protocols
Synthesis of 3,4-Difluorophenol

One common laboratory-scale synthesis of 3,4-Difluorophenol involves the ipso-hydroxylation
of 3,4-Difluorophenylboronic acid.[5]

Materials:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.chemicalbook.com/msds/3-4-difluorophenol.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2601-3-12.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Difluorophenol
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Difluorophenol
https://www.chemicalbook.com/msds/3-4-difluorophenol.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2601-3-12.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Difluorophenol
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2601-3-12.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2601-3-12.pdf
https://www.chemicalbook.com/manufacturers-india/3-4-difluorophenol.htm
https://www.chemicalbook.com/synthesis/3-4-difluorophenol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 3,4-Difluorophenylboronic acid (0.5 mmol)

e Cellulose (10 mg, 15 wt%)

e 30% aqueous Hydrogen Peroxide (H202) (0.5 mL)

 Distilled Water (2 mL)

o Ethyl Acetate (EtOAC)

e Anhydrous Sodium Sulfate (Na2S0a4)

e Hexane

 Silica gel

Procedure:

e Ina 10 mL oven-dried round-bottomed flask, combine the arylboronic acid (0.5 mmol) and
cellulose (10 mg).

o Add 2 mL of distilled water to the flask.

e Add 30% aqueous H202 (0.5 mL) dropwise to the mixture while stirring at room temperature.

o Continue stirring for 5 minutes. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

» Upon completion, centrifuge the aqueous layer to recover the catalyst for future use.

o Extract the product from the aqueous layer with ethyl acetate (3 x 10 mL).

e Dry the combined organic extracts over anhydrous NazSOa.

e Remove the solvent under vacuum to yield the crude product.

 Purify the crude product by column chromatography on silica gel using an ethyl
acetate/hexane eluent to obtain the desired 3,4-Difluorophenol.[5]
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Synthesis of 3,4-Difluoroanisole from 3,4-Difluorophenol

This protocol details the etherification of 3,4-Difluorophenol to its methyl ether derivative, 3,4-
Difluoroanisole. A similar procedure could be adapted for the synthesis of 3,4-
Difluorophenetole by substituting methyl iodide with ethyl iodide.

Materials:

o 3,4-Difluorophenol (50 g)

» Acetonitrile (500 mL)

e Potassium Carbonate (69 g)
o Methyl lodide (32 mL)

» Dichloromethane

o Water

Procedure:

Dissolve 50 g of 3,4-difluorophenol in 500 mL of acetonitrile in a suitable reaction vessel.[13]
e Add 69 g of potassium carbonate to the solution.[13]

e Slowly add 32 mL of methyl iodide to the reaction mixture.[13]

» Allow the reaction to proceed at room temperature overnight.[13]

e Monitor the completion of the reaction using a TLC plate.[13]

e Pour the reaction mixture into 500 mL of water and stir thoroughly.[13]

» Separate the organic phase.[13]

e Wash the aqueous phase with 100 mL of dichloromethane and 300 mL of water.[13]

o Combine the organic phases and dry them.[13]
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 Purify the product by distillation.[13]

Applications in Research and Development
3,4-Difluorophenol is a key building block in several areas of chemical research and industry.
e Pharmaceuticals: It serves as a crucial intermediate in the synthesis of fluorinated drug

candidates. The incorporation of fluorine atoms can enhance a molecule's biological activity,
metabolic stability, and lipophilicity.[1][3]

o Agrochemicals: This compound is utilized in the formulation of herbicides and pesticides,
contributing to improved selectivity and effectiveness.[1][2]

o Material Science: 3,4-Difluorophenol is employed in the production of polymers and liquid
crystal materials, imparting properties such as increased thermal stability and chemical
resistance.[1][3][5][9]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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